Cas no 2418647-89-7 (5-[Methyl(4-methylpyrimidin-2-yl)carbamoyl]pyridin-3-yl sulfurofluoridate)

• Product Name: 5-[Methyl(4-methylpyrimidin-2-yl)carbamoyl]pyridin-3-yl sulfurofluoridate
• CAS No: 2418647-89-7
• MF: C₁₂H₁₁FN₄O₄S
• MW: 326.303544282913
• CID: 5359468
• PubChem ID: 154881464
• Update Time: 2025-11-06

5-[Methyl(4-methylpyrimidin-2-yl)carbamoyl]pyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4262552419
• 2-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-4-methylpyrimidine
• 5-[methyl(4-methylpyrimidin-2-yl)carbamoyl]pyridin-3-yl sulfurofluoridate
• 5-[Methyl(4-methylpyrimidin-2-yl)carbamoyl]pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C12H11FN4O4S/c1-8-3-4-15-12(16-8)17(2)11(18)9-5-10(7-14-6-9)21-22(13,19)20/h3-7H,1-2H3
• InChI Key： GPJPDGONRSTTRS-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N(C)C1N=CC=C(C)N=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 498
• XLogP3: 1
• Topological Polar Surface Area: 111

Additional information on 5-[Methyl(4-methylpyrimidin-2-yl)carbamoyl]pyridin-3-yl sulfurofluoridate

5-[Methyl(4-methylpyrimidin-2-yl)carbamoyl]pyridin-3-yl sulfurofluoridate: A Comprehensive Overview

The compound 5-[Methyl(4-methylpyrimidin-2-yl)carbamoyl]pyridin-3-yl sulfurofluoridate, identified by the CAS registry number 2418647-89-7, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfurofluoridates, which are known for their unique chemical properties and reactivity. The structure of this compound is characterized by a pyridine ring substituted with a methyl group at position 3 and a carbamoyl group at position 5, which itself is further substituted with a 4-methylpyrimidine moiety. This intricate molecular architecture endows the compound with distinctive electronic and steric properties, making it a subject of interest in contemporary chemical research.

Recent studies have highlighted the importance of sulfurofluoridates in the development of advanced materials and pharmaceutical agents. The sulfurofluoridate functional group, in particular, has been shown to exhibit exceptional stability under certain reaction conditions, while also demonstrating reactivity that can be harnessed for selective chemical transformations. Researchers have explored the potential of this compound in catalytic processes, where its ability to act as a Lewis acid has been leveraged to facilitate various organic reactions. For instance, its role in asymmetric catalysis has been documented in several high-profile journals, underscoring its versatility in modern synthetic chemistry.

The synthesis of 5-[Methyl(4-methylpyrimidin-2-yl)carbamoyl]pyridin-3-yl sulfurofluoridate involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Key steps include the preparation of the pyridine derivative through nucleophilic substitution reactions and subsequent functionalization with the carbamoyl group. The introduction of the sulfurofluoridate moiety is typically achieved via a fluorination reaction, often utilizing electrophilic fluorinating agents under anhydrous conditions. These synthetic methodologies have been refined over recent years, with advancements in catalyst design and reaction optimization playing pivotal roles in enhancing the efficiency of the synthesis.

In terms of applications, this compound has shown promise in several domains. In the field of agrochemistry, it has been investigated as a potential lead for developing novel herbicides or insecticides due to its unique reactivity and selectivity profiles. Additionally, its role as an intermediate in pharmaceutical synthesis has garnered attention, particularly in the context of drug discovery programs targeting complex biological systems. The compound's ability to participate in diverse chemical transformations makes it an invaluable tool for researchers working at the forefront of medicinal chemistry.

Recent breakthroughs in computational chemistry have further illuminated the electronic properties of this compound, providing deeper insights into its reactivity patterns. Advanced quantum mechanical calculations have revealed that the presence of electron-withdrawing groups on the pyridine ring significantly influences the compound's ability to engage in π-interactions, which are critical for its catalytic activity. These findings have paved the way for more targeted modifications of the molecule to enhance its performance in specific applications.

In conclusion, 5-[Methyl(4-methylpyrimidin-2-yl)carbamoyl]pyridin-3-yl sulfurofluoridate stands as a testament to the ingenuity and precision of modern chemical synthesis. Its unique structure and versatile properties continue to make it a focal point for researchers across various disciplines. As ongoing studies uncover new dimensions of its potential, this compound is poised to play an increasingly significant role in advancing both scientific understanding and practical applications.